Cas no 1030811-81-4 (N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide)

• Product Name: N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide
• CAS No: 1030811-81-4
• MF: C₂₀H₁₈N₄O₃S₂
• MW: 426.511921405792
• CID: 5792978
• PubChem ID: 25512493
• Update Time: 2025-10-19

N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide
• 1030811-81-4
• EN300-26609556

• Inchi： 1S/C20H18N4O3S2/c25-18(21-20-23-22-19(28-20)16-6-7-16)15-8-10-17(11-9-15)24-29(26,27)13-12-14-4-2-1-3-5-14/h1-5,8-13,16,24H,6-7H2,(H,21,23,25)/b13-12+
• InChI Key： RJICUMGDQWBDIK-OUKQBFOZSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)NS(/C=C/C2C=CC=CC=2)(=O)=O)=O)=NN=C1C1CC1

Computed Properties

• Exact Mass: 426.08203280g/mol
• Monoisotopic Mass: 426.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 138Ų

Additional information on N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide

Research Brief on N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide (CAS: 1030811-81-4)

N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide (CAS: 1030811-81-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyclopropyl-substituted thiadiazole core and a phenylethenesulfonamido benzamide moiety, has shown promising potential as a modulator of key biological targets. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, particularly in the context of inflammatory diseases and oncology.

The synthesis of N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the cyclopropyl group into the thiadiazole ring, followed by the coupling of the sulfonamido benzamide segment. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the structural integrity of the compound. The synthetic route has been further refined to facilitate large-scale production, making it feasible for preclinical and clinical studies.

Pharmacological evaluations of N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide have revealed its potent inhibitory activity against specific enzymes and receptors implicated in disease pathways. In vitro assays demonstrate its ability to selectively target cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are critical players in inflammation and cancer progression. The compound's IC50 values in these assays are comparable to those of established inhibitors, suggesting its potential as a lead candidate for further development. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, enhances its therapeutic prospects.

In vivo studies have further validated the efficacy of N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide in animal models of inflammation and cancer. For instance, in a murine model of rheumatoid arthritis, the compound significantly reduced joint swelling and inflammatory cytokine levels. Similarly, in xenograft models of human tumors, it exhibited dose-dependent inhibition of tumor growth without causing significant toxicity. These findings underscore its potential as a dual-action agent capable of addressing both inflammatory and neoplastic conditions.

The mechanism of action of N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide is believed to involve the modulation of multiple signaling pathways. Molecular docking studies suggest that the compound interacts with the active sites of COX-2 and MMPs, thereby blocking their enzymatic activity. Furthermore, transcriptomic analyses indicate that it downregulates pro-inflammatory genes while upregulating anti-apoptotic genes in cancer cells. These multifaceted effects highlight its potential as a versatile therapeutic agent with broad applications.

Despite these promising results, challenges remain in the development of N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide. Issues such as off-target effects, long-term safety, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2-phenylethenesulfonamido)benzamide (CAS: 1030811-81-4) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, potent pharmacological activity, and favorable pharmacokinetic properties position it as a valuable lead compound for the treatment of inflammatory diseases and cancer. Future research will be pivotal in unlocking its full therapeutic potential and addressing the remaining challenges in its development.